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Get Quote

Tetramisole hydrochloride is a broad-spectrum anthelmintic belonging to the imidazothiazole class. It is a

racemic mixture, with its L-isomer, levamisole, being the primary source of its pharmacological activity. It is

used to treat important nematode infections in livestock [1] [2].

Chemical and Pharmacological Profile

Chemical Name: 6-Phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole hydrochloride [1] [3].

Molecular Formula: C₁₁H₁₃ClN₂S [1] [4].
Mode of Action: Tetramisole acts as an agonist at nicotinic acetylcholine receptors in the parasite's

neuromuscular junction. This causes persistent activation of the receptors, leading to a spastic
paralysis of the worm. The paralyzed worm is then unable to maintain its position in the host and is

expelled through the gastrointestinal tract [1].
Isomerism: It exists as a racemic mixture. The L-isomer (levamisole) is responsible for the

anthelmintic and immunomodulatory effects, while the D-isomer is largely inactive [1].

The following diagram illustrates the neuromuscular mode of action of tetramisole hydrochloride against

nematode parasites.
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Spectrum of Efficacy and Applications

Tetramisole hydrochloride is effective against a wide range of mature and immature nematodes in the

gastrointestinal tract and lungs [2]. The table below summarizes its efficacy against key parasites in major

livestock species.

Table 1: Anthelmintic Efficacy of Tetramisole Hydrochloride in Livestock

Species Target Parasites Efficacy & Notes

Cattle &
Sheep

Gastrointestinal nematodes (e.g., Cooperia
punctata), Lungworms (e.g., Dictyocaulus
filaria, D. viviparus) [2] [5]

Highly effective at oral doses of 5-20

mg/kg. A dose of 10 mg/kg eliminated 82-
94% of mature and immature D. filaria [2].
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Species Target Parasites Efficacy & Notes

Goats Gastrointestinal nematodes, Dictyocaulus
filaria [2]

Effective at 15 mg/kg for most nematodes
(except Trichuris). A lower dose of 10

mg/kg is sufficient for D. filaria [2].

Pigs Gastrointestinal nematodes, Metastrongylus
spp. (lungworms) [1] [2]

Effective at a dose of 15-40 mg/kg [2].

Poultry Ascaridia galli, Heterakis gallinarum,

Capillaria obsignata [2]

A higher dose of 40 mg/kg (oral or

injectable) is typically required [2].

Dogs Toxascaris, Toxocara, Uncinaria spp. [2] Exhibits high activity at an oral dose of 20

mg/kg [2].

Experimental Protocol for Efficacy and Safety Testing

This protocol outlines a general methodology for evaluating the efficacy and safety of tetramisole

hydrochloride in experimentally infected ruminants, based on established research models [2] [5].
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A. Animal Model and Infection

Use animals (e.g., dairy calves, sheep) confirmed to be free of the target nematode prior to the study
[5].

Experimentally infect animals with a known number of infective larvae (L3) of the target parasite, such
as Cooperia punctata for cattle or Dictyocaulus filaria for sheep and goats [2] [5].

Allow the infection to establish for a predetermined period (e.g., 3-4 weeks).

B. Treatment Groups and Drug Administration
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Group 1 (Treatment): Orally administer tetramisole hydrochloride as a single dose. The dose

should be calculated based on body weight (e.g., 5, 10, 15 mg/kg) [2] [6].
Group 2 (Control): Administer a placebo (e.g., sterile water or vehicle).

Animals should be randomly allocated to groups. Administration can be via oral drench, in feed, or
through drinking water [1].

C. Safety and Tolerability Monitoring

Closely observe animals for several hours post-administration for any adverse effects.
Document signs such as increased salivation, head shaking, lethargy, or reduced appetite, which are

potential indicators of overdosing or intolerance [6].

D. Efficacy Assessment and Data Analysis

Perform necropsy on all animals a set number of days post-treatment (e.g., 7-14 days) to collect and

count remaining worms from the abomasum, intestine, or lungs [5].
Calculate the percentage reduction in worm burden in the treated group compared to the control

group using the formula: Efficacy (%) = [1 - (Mean worm count treatment group / Mean worm
count control group)] × 100 [2].

Safety, Regulatory, and Environmental Considerations

Animal Safety: The drug is generally well-tolerated at therapeutic doses [2]. Side effects are typically
mild and may include neurological signs (e.g., head shaking) or gastrointestinal upset, often

associated with overdosing [6]. It should be used with caution in animals with liver or kidney
dysfunction or under significant stress [6].

Regulatory Status: As of the search results, tetramisole is not approved for use in veterinary
medicine in the UK and the European Union [1]. Its use in food-producing animals is restricted in

some regions due to concerns about residues in meat, milk, or eggs [7].
Environmental Impact: The substance may enter the environment via the faeces of treated animals.

Published data on its environmental fate (e.g., soil degradation DT₅₀) was not available in the search
results, indicating an area that requires further study [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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